Cas no 154804-54-3 (Sodium (R)-2,3-bis(heptadecanoyloxy)propyl hydrogenphosphate)

• Product Name: Sodium (R)-2,3-bis(heptadecanoyloxy)propyl hydrogenphosphate
• CAS No: 154804-54-3
• MF: C₃₇H₇₂NaO₈P
• MW: 698.92632484436
• CID: 106726
• PubChem ID: 24898503
• Update Time: 2025-05-26

Sodium (R)-2,3-bis(heptadecanoyloxy)propyl hydrogenphosphate Chemical and Physical Properties

Names and Identifiers

• Heptadecanoic acid,(1R)-1-[(phosphonooxy)methyl]-1,2-ethanediyl ester, monosodium salt (9CI)
• 1,2-diheptadecanoyl-sn-glycero-3-phosphate (sodium salt)
• sodium,[(2R)-2,3-di(heptadecanoyloxy)propyl] hydrogen phosphate
• 1,2-diheptadecanoyl-sn-glycerol 3-phosphate sodium salt
• L-ALPHA-PHOSPHATIDIC ACID, DIHEPTADECANOYL SODIUM SALT
• L-A-PHOSPHATIDIC ACID, DIHEPTADECANOYL*( C17:0) SODI
• l-α-phosphatidic acid, diheptadecanoyl sodium salt
• 17:0 PA
• 1,2-DIHEPTADECANOYL-SN-GLYCERO-3-PHOSPHATE SODIUM SALT
• PA(17:0/17:0)
• Sodium (2R)-2,3-bis(heptadecanoyloxy)propyl hydrogen phosphate
• DTXSID20677132
• Heptadecanoicacid,(1R)-1-[(phosphonooxy)methyl]-1,2-ethanediylester,monosodiumsalt
• Sodium (R)-2,3-bis(heptadecanoyloxy)propyl hydrogen phosphate
• Heptadecanoic acid, (1R)-1-[(phosphonooxy)methyl]-1,2-ethanediyl ester, monosodium salt
• CS-0447393
• sodium;[(2R)-2,3-di(heptadecanoyloxy)propyl] hydrogen phosphate
• 154804-54-3
• 1,2-Diheptadecanoyl-sn-Glycero-3-Phosphatidic acid Na salt
• G91259
• Sodium (R)-2,3-bis(heptadecanoyloxy)propyl hydrogenphosphate

• MDL： MFCD00214372
• Inchi： 1S/C37H73O8P.Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-36(38)43-33-35(34-44-46(40,41)42)45-37(39)32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;/h35H,3-34H2,1-2H3,(H2,40,41,42);/q;+1/p-1/t35-;/m1./s1
• InChI Key： IAELRFKIVVBNTO-RUQJKXHKSA-M
• SMILES： P(=O)(O)([O-])OC[C@@H](COC(CCCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCCC)=O.[Na+]

Computed Properties

• Exact Mass: 698.486
• Monoisotopic Mass: 698.486
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 47
• Rotatable Bond Count: 38
• Complexity: 739
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122A^2

Experimental Properties

• PSA: 132.00000
• LogP: 11.73170

Sodium (R)-2,3-bis(heptadecanoyloxy)propyl hydrogenphosphate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Other Chemical Reagents

Additional information on Sodium (R)-2,3-bis(heptadecanoyloxy)propyl hydrogenphosphate

Sodium (R)-2,3-bis(heptadecanoyloxy)propyl hydrogenphosphate: A Comprehensive Overview

Sodium (R)-2,3-bis(heptadecanoyloxy)propyl hydrogenphosphate, identified by the CAS number 154804-54-3, is a specialized chemical compound with significant applications in various scientific and industrial domains. This compound is characterized by its unique structure, which includes a propyl chain substituted with two heptadecanoyloxy groups and a hydrogenphosphate moiety. The stereochemistry at the chiral center is specified as (R), indicating a specific spatial arrangement of the substituents around the central carbon atom.

The synthesis of this compound involves a series of carefully controlled reactions, including esterification and phosphorylation steps. The use of high-purity reagents and precise reaction conditions ensures the formation of the desired product with high yield and purity. Recent advancements in synthetic methodologies have further enhanced the efficiency of this process, making it more accessible for large-scale production.

One of the most notable applications of Sodium (R)-2,3-bis(heptadecanoyloxy)propyl hydrogenphosphate is in the field of drug delivery systems. The compound's amphiphilic nature, resulting from the combination of hydrophilic phosphate and hydrophobic heptadecanoyloxy groups, makes it an ideal candidate for forming micelles or liposomes. These structures can encapsulate hydrophobic drugs, enhancing their solubility and bioavailability. Recent studies have demonstrated its effectiveness in delivering anti-cancer agents, showing improved therapeutic outcomes in preclinical models.

In addition to its role in drug delivery, Sodium (R)-2,3-bis(heptadecanoyloxy)propyl hydrogenphosphate has found utility in bioconjugation chemistry. Its reactive phosphate group can be modified to attach various biomolecules, such as proteins or nucleic acids, enabling the creation of novel bioconjugates with tailored functionalities. This property has been leveraged in the development of biosensors and diagnostic tools, where precise control over molecular interactions is crucial.

Recent research has also explored the potential of this compound in materials science. By incorporating Sodium (R)-2,3-bis(heptadecanoyloxy)propyl hydrogenphosphate into polymer matrices, scientists have developed stimuli-responsive materials that can undergo structural changes in response to external stimuli such as pH or temperature. These materials hold promise for applications in smart packaging, drug delivery devices, and adaptive textiles.

The stereochemistry of Sodium (R)-2,3-bis(heptadecanoyloxy)propyl hydrogenphosphate plays a critical role in its biological activity and chemical reactivity. The (R) configuration ensures optimal interactions with biological systems, making it more effective in certain therapeutic applications compared to its enantiomer or racemic mixture. This highlights the importance of chirality in drug design and underscores the need for enantioselective synthesis methods.

From an environmental perspective, Sodium (R)-2,3-bis(heptadecanoyloxy)propyl hydrogenphosphate exhibits biodegradability under specific conditions, making it a more sustainable option compared to some other chemical compounds used in similar applications. However, further studies are required to fully understand its environmental impact and to develop strategies for minimizing any potential adverse effects.

In conclusion,Sodium (R)-2,3-bis(heptadecanoyloxy)propyl hydrogenphosphate is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and stereochemistry contribute to its functionality in drug delivery systems,bioconjugation chemistry,and materials science.Further research will undoubtedly uncover new uses for this compound while enhancing our understanding of its properties and potential.